Cas no 107409-52-9 (Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-)

• Product Name: Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-
• CAS No: 107409-52-9
• MF: C₈H₄Cl₄OS
• MW: 289.993757247925
• CID: 219246
• PubChem ID: 86275
• Update Time: 2025-04-19

Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4,5-tetrachloro-3-(methylsulfinyl)-
• S-(2,3,5,6-tetrachlorophenyl) ethanethioate
• DTXSID50148047
• Benzene, 1,2,4,5-tetrachloro-3-(methylsulfinyl)-
• 107409-52-9

• Inchi： 1S/C8H4Cl4OS/c1-3(13)14-8-6(11)4(9)2-5(10)7(8)12/h2H,1H3
• InChI Key： VTIXXPMUKJQKAL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1SC(C)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 287.87392
• Monoisotopic Mass: 287.873697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07